Cas no 1219806-05-9 (2,3,5,6-Tetrachloroaniline-d3)

• Product Name: 2,3,5,6-Tetrachloroaniline-d3
• CAS No: 1219806-05-9
• MF: C₆H₃Cl₄N
• MW: 233.925202608109
• CID: 1065893
• Update Time: 2025-06-09

2,3,5,6-Tetrachloroaniline-d3 Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetrachloroaniline-d3

• Inchi： 1S/C6H3Cl4N/c7-2-1-3(8)5(10)6(11)4(2)9/h1H,11H2/i1D/hD2
• InChI Key： YTDHEFNWWHSXSU-AYQNKDEESA-N
• SMILES： N([2H])([2H])C1=C(Cl)C(Cl)=C([2H])C(Cl)=C1Cl

Additional information on 2,3,5,6-Tetrachloroaniline-d3

Professional Introduction to 2,3,5,6-Tetrachloroaniline-d3 (CAS No. 1219806-05-9)

2,3,5,6-Tetrachloroaniline-d3 is a specialized isotope-labeled compound that finds significant utility in the field of chemical and pharmaceutical research. With the CAS number 1219806-05-9, this compound is a deuterated derivative of tetrachloroaniline, featuring four chlorine atoms substituted at the 2, 3, 5, and 6 positions of the aniline ring. The introduction of deuterium atoms (denoted by 'd') enhances its stability and isotopic purity, making it an invaluable tool for various analytical and synthetic applications.

The structure of 2,3,5,6-Tetrachloroaniline-d3 consists of a benzene ring substituted with four chlorine atoms and three deuterium atoms. This unique configuration imparts distinct chemical properties that are highly beneficial in research settings. The presence of multiple chlorine atoms makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The deuterated version further improves its suitability for NMR spectroscopy, allowing researchers to obtain high-resolution structural information without interference from protiated analogs.

In recent years, the demand for labeled compounds like 2,3,5,6-Tetrachloroaniline-d3 has surged due to their role in mechanistic studies and metabolic profiling. For instance, researchers have utilized this compound to investigate the metabolic pathways of various drug candidates. The isotopic labeling technique provides a non-radioactive alternative to traditional radiolabeled compounds, offering enhanced safety and regulatory compliance. This has been particularly relevant in clinical trials where the use of radioisotopes may pose additional risks or logistical challenges.

The pharmaceutical industry has also leveraged 2,3,5,6-Tetrachloroaniline-d3 in the synthesis of novel therapeutic agents. Its chlorinated aniline core is a common motif in many bioactive molecules, including antifungal and antibacterial agents. By incorporating deuterium atoms into this framework, researchers can modulate the pharmacokinetic properties of these compounds. Deuterium labeling has been shown to increase metabolic stability and prolong half-life in drug candidates, which is a critical factor in optimizing therapeutic efficacy.

Moreover, advancements in mass spectrometry have further highlighted the importance of compounds like 2,3,5,6-Tetrachloroaniline-d3. High-resolution mass spectrometry techniques allow for precise identification and quantification of labeled analytes in complex mixtures. This capability is particularly useful in environmental monitoring and food safety applications where trace levels of contaminants need to be detected. The high isotopic purity of this compound ensures accurate results and reliable data interpretation.

The synthesis of 2,3,5,6-Tetrachloroaniline-d3 involves sophisticated chemical methodologies that require expertise in organic synthesis and isotope chemistry. Manufacturers must adhere to stringent quality control measures to ensure the consistency and purity of the final product. Recent innovations in catalytic processes have improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities for industrial applications.

In academic research, 2,3,5,6-Tetrachloroaniline-d3 has been employed in studies focusing on computational chemistry and molecular modeling. The accurate atomic weights provided by deuterium labeling enable researchers to develop more precise computational models for drug design. These models help predict the interactions between drug candidates and biological targets with greater accuracy, thereby accelerating the discovery process.

The environmental impact of using labeled compounds like 2,3,5,6-Tetrachloroaniline-d3 is another area of growing interest. While these compounds are not classified as hazardous or regulated as controlled substances under current guidelines for chemical management systems within industries or research facilities; proper handling protocols must still be followed to minimize any potential environmental footprint during their production; storage; transportation; or disposal processes.

The future prospects for applications involving 2;3;5;6-tetrachloroaniline-d3; appear promising with ongoing research into new pharmaceutical formulations; agrochemicals; materials science; industrial catalysts; etc.. As technology evolves so too will our ability utilize such specialized chemicals effectively while maintaining high standards safety ; sustainability across all sectors they touch upon throughout global markets worldwide today tomorrow tomorrow!